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Compound of Interest

Compound Name: 1,2-Diheptadecanoyl-rac-glycerol

Cat. No.: B3026050

For Immediate Implementation by Laboratory Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of 1,2-Diheptadecanoyl-rac-glycerol, a common reagent in research and drug
development. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Hazard Assessment and Regulatory Overview

According to its Safety Data Sheet (SDS), 1,2-Diheptadecanoyl-rac-glycerol is not classified
as a hazardous substance under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] The NFPA and HMIS ratings for health, fire, and reactivity are all O,
indicating a low hazard profile.[1]

However, the disposal of any chemical, regardless of its hazard classification, is subject to
local, state, and federal regulations.[2] Therefore, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department or equivalent authority to ensure full
compliance with all applicable guidelines.

Personal Protective Equipment (PPE)

Before handling 1,2-Diheptadecanoyl-rac-glycerol for disposal, ensure you are wearing the
appropriate Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves
Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Disposal Procedures for Uncontaminated Material

For pure, uncontaminated 1,2-Diheptadecanoyl-rac-glycerol, the following steps should be
taken, following approval from your institution's EHS department:

o Consult EHS: Before proceeding, confirm the appropriate disposal method with your
institution's EHS department. They will provide guidance based on local regulations and
facility protocols.

o Small Quantities (Solid): For small amounts, it may be permissible to dispose of the solid in
the regular laboratory trash, provided it is securely contained.[2]

o Large Quantities (Solid): For larger quantities, collect the material in a clearly labeled, sealed
container. The label should include the full chemical name: "1,2-Diheptadecanoyl-rac-
glycerol". Arrange for pickup by your institution's chemical waste management service.

e Solutions: If the compound is in a non-hazardous solvent, it may be permissible to dispose of
it down the sanitary sewer with copious amounts of water.[1] However, this is highly
dependent on local wastewater regulations and should only be done with explicit EHS
approval.

Disposal of Contaminated Material and Empty
Containers

Contaminated Material: Any 1,2-Diheptadecanoyl-rac-glycerol that is contaminated with
hazardous substances must be treated as hazardous waste. The disposal protocol will be
dictated by the nature of the contaminant. In this case:

o Collect the contaminated material in a designated hazardous waste container.
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o Label the container clearly with all constituents, including "1,2-Diheptadecanoyl-rac-
glycerol" and the name of the contaminant(s).

e Follow your institution's established procedures for hazardous waste disposal.

Empty Containers: Empty containers that previously held 1,2-Diheptadecanoyl-rac-glycerol
should be managed as follows:

o Triple Rinse: If the container is to be disposed of in the regular trash or recycled, it should be
triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

e Collect Rinsate: The rinsate from the first rinse may need to be collected as chemical waste,
depending on the solvent used and local regulations. Subsequent rinses with water can likely
be discarded down the drain. Always confirm with your EHS department.

o Deface Label: Before disposal, deface the original label on the container to prevent
misidentification.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 1,2-
Diheptadecanoyl-rac-glycerol.
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Caption: Disposal decision workflow for 1,2-Diheptadecanoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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